Cas no 15846-19-2 (4-Chloro-6-methoxypyrimidin-5-amine)

• Product Name: 4-Chloro-6-methoxypyrimidin-5-amine
• CAS No: 15846-19-2
• MF: C₅H₆ClN₃O
• MW: 159.573639392853
• MDL: MFCD01646119
• CID: 135628
• PubChem ID: 817701
• Update Time: 2025-04-19

4-Chloro-6-methoxypyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methoxypyrimidin-5-amine
• 4-chloro-6-methoxy-5-pyrimidinamine
• 4-Chloro-6-methoxy-pyrimidin-5-ylamine
• 5-Amino-4-chloro-6-methoxypyrimidine
• 5-Pyrimidinamine,4-chloro-6-methoxy-
• 4-Chloro-5-amino-6-methoxypyrimidin
• 4-methoxy-5-amino-6-chloropyrimidine
• 4-Methoxy-5-amino-6-chlorpyrimidin
• 5-Amino-4-chlor-6-methoxy-pyrimidin
• 6-chloro-4-methoxypyrimidine-5-ylamine
• 5-Pyrimidinamine, 4-chloro-6-methoxy-
• zlchem 1250
• BAS 06348272
• ZLE0025
• SDMMBMBLFCTDIJ-UHFFFAOYSA-N
• HMS1685O08
• SBB051964
• 7953AA
• AC-907/34116028
• 4-chloro-6-methoxy-pyrimidin-5-ylamine, AldrichCPR
• A18248
• O11221
• FT-0708742
• 2-Benzothiazolecarbonitrile, 5-methoxy-
• SY103927
• SCHEMBL1923963
• EN300-104306
• SB57765
• MFCD01646119
• CS-0045782
• 15846-19-2
• DS-12340
• AKOS000604042
• DTXSID60355841
• Abbypharma ap-12-1473

• MDL： MFCD01646119
• Inchi： 1S/C5H6ClN3O/c1-10-5-3(7)4(6)8-2-9-5/h2H,7H2,1H3
• InChI Key： SDMMBMBLFCTDIJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)OC)N

Computed Properties

• Exact Mass: 159.02000
• Monoisotopic Mass: 159.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• XLogP3: 0.8

Experimental Properties

• PSA: 61.03000
• LogP: 1.30200